Cas no 1691799-13-9 (3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1691799-13-9
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 5691737
• PubChem ID: 106854550
• Update Time: 2025-06-08

3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1691799-13-9
• EN300-1148906
• 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine
• 5-(2-Bromofuran-3-yl)-2-methylpyrazol-3-amine
• 1H-Pyrazol-5-amine, 3-(2-bromo-3-furanyl)-1-methyl-

• Inchi： 1S/C8H8BrN3O/c1-12-7(10)4-6(11-12)5-2-3-13-8(5)9/h2-4H,10H2,1H3
• InChI Key： GPHDCXJEFYVFQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CO1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 374.7±42.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1691799-13-9)

3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its unique structural framework and versatile reactivity. This heterocyclic amine, with the CAS number 1691799-13-9, has garnered attention due to its potential applications in drug discovery and molecular synthesis. The compound’s structure combines a pyrazole ring with a brominated furan moiety, making it a valuable intermediate for constructing more complex molecules.

The pyrazole core is a well-known pharmacophore in medicinal chemistry, often found in biologically active agents due to its ability to interact with various biological targets. The presence of the bromofuran substituent enhances the compound’s utility as a synthetic building block, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating more intricate molecular architectures.

Recent advancements in the field of drug development have highlighted the importance of 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom in the furan ring serves as a handle for palladium-catalyzed reactions, facilitating the introduction of diverse pharmacophores at the pyrazole nitrogen or elsewhere in the molecule.

The compound’s reactivity also makes it a candidate for exploring new synthetic pathways. Researchers have leveraged its properties to develop novel methodologies for constructing fused heterocycles, which are prevalent in many bioactive natural products and synthetic drugs. The combination of the pyrazole and furan moieties allows for orthogonal functionalization strategies, enabling chemists to tailor molecular structures with precision.

In terms of biological activity, preliminary studies on derivatives of 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine have shown promise in modulating enzyme activity and receptor binding. The pyrazole ring is known to interact with heme proteins and enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are involved in pain signaling and inflammation. By incorporating this scaffold into drug candidates, researchers aim to develop more selective and potent inhibitors.

The synthesis of 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine itself presents an interesting challenge due to the need for regioselective bromination of the furan ring. Advanced synthetic techniques, including transition-metal catalysis and photoredox reactions, have been employed to achieve high yields and purity. These methods not only enhance efficiency but also minimize waste, aligning with modern green chemistry principles.

The compound’s versatility extends beyond pharmaceutical applications. It has been explored as a key intermediate in materials science, particularly in the development of organic electronic materials such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The conjugated system provided by the pyrazole-furan pair allows for tunable electronic properties, making it suitable for designing advanced functional materials.

Future research directions may focus on expanding the chemical space accessible through derivatives of 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine. By employing directed evolution or computational screening techniques, scientists can identify novel analogs with enhanced biological activity or improved synthetic accessibility. Such efforts could lead to breakthroughs in treating complex diseases that require highly specific molecular interventions.

In conclusion, 3-(2-Bromofuran-3-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1691799-13-9) represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it indispensable for drug discovery, material science, and synthetic chemistry. As our understanding of molecular interactions deepens, this compound will continue to play a pivotal role in shaping the future of pharmaceutical innovation.